Cas no 1806024-91-8 (4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806024-91-8
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4828787
• Update Time: 2025-06-30

4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO2/c9-1-4-2-14-7(16-8(11,12)13)5(3-15)6(4)10/h2,15H,1,3H2
• InChI Key： AKPAARDIHNSPOI-UHFFFAOYSA-N
• SMILES： FC1C(CF)=CN=C(C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4

Additional information on 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol

Introduction to 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806024-91-8)

4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its CAS number 1806024-91-8, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of bioactive molecules. The presence of multiple fluorinated substituents, including a fluoromethyl group and a trifluoromethoxy group, imparts distinct electronic and steric characteristics that make this molecule particularly valuable in drug discovery and development.

The structural configuration of 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol is meticulously designed to enhance its pharmacological potential. The pyridine core serves as a scaffold for further functionalization, while the fluorinated groups play a crucial role in modulating the compound's metabolic stability, binding affinity, and overall bioavailability. These features are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. For instance, studies have demonstrated that fluorine atoms can significantly influence the binding interactions between a drug molecule and its biological target. The electron-withdrawing nature of fluorine substituents can enhance the lipophilicity of a compound, thereby improving its ability to cross biological membranes. Additionally, the metabolic stability imparted by fluorine atoms can extend the half-life of a drug, reducing the frequency of administration required for therapeutic effect.

In particular, the fluoromethyl group in 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol contributes to its unique reactivity and functionalization potential. This group can serve as a handle for further chemical modifications, allowing chemists to explore diverse structural analogs with tailored pharmacological properties. The trifluoromethoxy substituent further enhances the compound's electronic properties, making it an attractive candidate for designing molecules with enhanced binding affinity to biological targets.

The synthesis of 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol involves sophisticated organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired fluorinated groups into the pyridine core. These synthetic strategies ensure high yields and purity, which are critical for pharmaceutical applications.

Current research in medicinal chemistry has begun to explore the potential applications of 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For example, its structural features could make it a viable candidate for developing inhibitors targeting pathways involved in cancer progression or inflammatory disorders.

The role of computational chemistry in optimizing drug candidates has also been instrumental in evaluating the pharmacological potential of 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. By simulating these interactions, scientists can identify key structural features that contribute to its binding affinity and refine its design for improved therapeutic efficacy.

Furthermore, the growing interest in fluorinated compounds as drug candidates has led to advancements in analytical methodologies for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the structure and purity of 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol, ensuring that it meets stringent pharmaceutical standards before being advanced into preclinical studies.

The future prospects for 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists, medicinal biologists, and pharmacologists are essential for translating this compound's potential into tangible therapeutic benefits. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging the unique properties of fluorinated pyridines like this one.

In conclusion,4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806024-91-8) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and functional attributes. Its synthesis involves cutting-edge methodologies tailored to introduce fluorinated groups with precise control over reaction conditions. Preliminary research indicates its potential as a lead compound for developing novel therapeutics targeting various human diseases. With continued investigation and interdisciplinary collaboration,this compound holds promise for contributing to future medical breakthroughs.